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Compound of Interest

Compound Name: Acodazole

Cat. No.: B1666546

Essential Safety and Handling Guide for
Nocodazole

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of Nocodazole. Adherence to these procedures is critical to
ensure a safe laboratory environment and mitigate risks associated with this antineoplastic
agent.

Chemical Identifier and Properties

Nocodazole is an antineoplastic agent that functions as a reversible inhibitor of microtubule
polymerization.[1][2][3] It is crucial to be aware of its synonyms and key properties to ensure
correct identification and handling.
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Property Value

Methyl [5-(2-thienylcarbonyl)-1H-benzimidazol-

UPAC Name 2-ylJcarbamate[4]

Synonyms Oncodazole, R 17934, NSC 238159[5][6][7]
CAS Number 31430-18-9[4]

Molecular Formula C14H11N303S[4]

Molecular Weight 301.32 g/mol [4]

Appearance White to faint yellow or beige powder/solid[4]
Solubility Soluble in DMSO (approx. 10 mg/mL)[4]
Storage Store at -20°C, desiccated and protected from

light.[2]

Hazard Identification and Personal Protective
Equipment (PPE)

Nocodazole is classified as a hazardous chemical. All personnel must be trained on its specific
hazards before handling.

Potential Hazards:

o Health Hazards: May cause skin and eye irritation. Suspected of causing genetic defects and
of damaging fertility or the unborn child. Harmful if swallowed. May cause respiratory
irritation.

» Primary Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.

A comprehensive personal protective equipment (PPE) plan is mandatory for all procedures
involving Nocodazole.
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PPE Component

Specification

Rationale

Double-gloving with

Prevents skin contact. The

Gloves chemotherapy-tested nitrile outer glove should be changed
gloves (ASTM D6978). immediately if contaminated.
Impermeable, disposable i
) ) Protects skin and personal
Gown gown with a solid front and

tight-fitting cuffs.

clothing from contamination.

Eye/Face Protection

Safety goggles and a face
shield.

Protects against splashes and

airborne particles.

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or higher)

Required when handling the
powder outside of a
containment system to prevent

inhalation.

Additional PPE

Hair covers, beard covers (if

applicable), and shoe covers.

Minimizes the risk of
contaminating personal areas
and spreading the hazardous

material.

Safe Handling and Operational Plan

All handling of Nocodazole, particularly in its powdered form, must be conducted within a

designated containment primary engineering control (C-PEC), such as a chemical fume hood

or a Class Il biological safety cabinet (BSC) that is externally vented.

Workflow for Handling Nocodazole:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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